Cas no 2408962-18-3 (1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid)

• Product Name: 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid
• CAS No: 2408962-18-3
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6338468
• PubChem ID: 146082513
• Update Time: 2025-10-22

1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid
• 2408962-18-3
• 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylic acid
• EN300-7548439

• Inchi： 1S/C13H21NO5/c1-11(2,3)19-10(18)14-13(9(16)17)7-8(15)12(13)5-4-6-12/h8,15H,4-7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： ABJPQYPGPPJUCI-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C21CCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid

Comprehensive Guide to 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid (CAS No. 2408962-18-3)

1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid (CAS No. 2408962-18-3) is a specialized organic compound with a unique spirocyclic structure that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the class of spiro[3.3]heptane derivatives, which are increasingly being explored for their potential in drug discovery and material science. The presence of both hydroxy and carboxylic acid functional groups makes it a versatile intermediate for further chemical modifications.

The spiro[3.3]heptane scaffold in this compound is particularly noteworthy due to its rigid three-dimensional geometry, which can enhance binding affinity and selectivity in biological systems. Researchers are actively investigating its applications in the development of small-molecule therapeutics, especially in areas like central nervous system (CNS) disorders and inflammatory diseases. The compound's tert-butoxycarbonyl (Boc) protected amino group further adds to its utility in peptide synthesis and medicinal chemistry.

One of the most frequently asked questions about 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is generally high under standard laboratory conditions, but it may degrade under strong acidic or basic environments, which is a critical consideration for storage and handling.

In the context of green chemistry and sustainable synthesis, this compound has been the subject of recent optimization efforts. Researchers are exploring catalytic methods and microwave-assisted synthesis to improve the yield and reduce the environmental impact of its production. These advancements align with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

The 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid market is witnessing steady growth, driven by its expanding applications in drug discovery and material science. Key players in the chemical and pharmaceutical sectors are investing in the development of novel derivatives based on this scaffold, aiming to address unmet medical needs. The compound's patent landscape is also evolving, with several filings highlighting its potential in therapeutic areas like neurodegenerative diseases and autoimmune disorders.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid is crucial. Recent studies have focused on modifying its functional groups to enhance bioavailability and reduce off-target effects. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with biological targets.

In summary, 1-Hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-3-carboxylic acid (CAS No. 2408962-18-3) represents a promising compound with diverse applications in modern chemistry and medicine. Its unique spirocyclic framework, combined with its functional versatility, positions it as a valuable building block for future innovations. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing precision medicine and sustainable chemical synthesis.